Cas no 15850-32-5 (4-(4-Butoxyphenyl)-1,3-thiazol-2-amine)

4-(4-Butoxyphenyl)-1,3-thiazol-2-amine is a synthetic organic compound featuring a thiazole core substituted with an aminyl group at the 2-position and a 4-butoxyphenyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its butoxy group enhances solubility in organic solvents, facilitating further derivatization. The compound’s thiazole-amine scaffold is of interest for its potential biological activity, particularly in the development of antimicrobial or anti-inflammatory agents. High purity and well-defined synthetic pathways ensure reproducibility for research applications. Suitable for use in heterocyclic chemistry studies and drug discovery programs.
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine structure
15850-32-5 structure
Product Name:4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
CAS No:15850-32-5
MF:C13H16N2OS
MW:248.343941688538
CID:3061465
PubChem ID:1572468
Update Time:2025-05-21

4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Butoxy-phenyl)-thiazol-2-ylamine
    • 4-(4-butoxyphenyl)-1,3-thiazol-2-amine
    • EN300-148650
    • 15850-32-5
    • CS-0234865
    • AKOS000274045
    • QAA85032
    • STL263914
    • 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
    • Inchi: 1S/C13H16N2OS/c1-2-3-8-16-11-6-4-10(5-7-11)12-9-17-13(14)15-12/h4-7,9H,2-3,8H2,1H3,(H2,14,15)
    • InChI Key: ANEKDJJUGHGITO-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=CC(=CC=1)OCCCC

Computed Properties

  • Exact Mass: 248.09833431Da
  • Monoisotopic Mass: 248.09833431Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 76.4Ų

4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Security Information

4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B432265-10mg
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5
10mg
$ 50.00 2022-06-07
TRC
B432265-50mg
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5
50mg
$ 185.00 2022-06-07
TRC
B432265-100mg
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5
100mg
$ 295.00 2022-06-07
Chemenu
CM442843-250mg
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%+
250mg
$362 2022-12-31
Chemenu
CM442843-500mg
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%+
500mg
$662 2022-12-31
Chemenu
CM442843-1g
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%+
1g
$844 2022-12-31
Enamine
EN300-148650-1.0g
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%
1g
$770.0 2023-06-08
Enamine
EN300-148650-0.05g
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%
0.05g
$179.0 2023-06-08
Enamine
EN300-148650-0.1g
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%
0.1g
$268.0 2023-06-08
Enamine
EN300-148650-0.25g
4-(4-butoxyphenyl)-1,3-thiazol-2-amine
15850-32-5 95%
0.25g
$383.0 2023-06-08

Additional information on 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine

Professional Introduction to 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine (CAS No. 15850-32-5)

4-(4-Butoxyphenyl)-1,3-thiazol-2-amine, a compound with the chemical identifier CAS No. 15850-32-5, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural framework of this molecule consists of a thiazole ring fused with a butoxyphenyl group, which contributes to its unique chemical properties and potential biological functions.

The thiazole core is a crucial component in many pharmacologically active agents due to its ability to interact with various biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the butoxyphenyl group in 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine enhances its lipophilicity, which can be advantageous for membrane permeability and bioavailability. This structural feature makes it a promising candidate for drug development, particularly in the context of targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing thiazole derivatives for improved efficacy and reduced toxicity. The 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine structure has been investigated for its potential role in modulating various signaling pathways involved in disease progression. For instance, studies have suggested that this compound may interfere with the activity of kinases and other enzymes that are aberrantly expressed in cancer cells. By inhibiting these targets, the compound could potentially induce apoptosis or prevent cell proliferation, making it a valuable asset in oncology research.

In addition to its anti-cancer applications, 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune conditions. The thiazole moiety is known to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory mediators. The butoxyphenyl group further enhances these effects by improving the compound's ability to cross biological barriers. This dual action makes 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine a potential therapeutic agent for managing inflammatory responses.

The pharmacokinetic profile of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine is another area of interest. Its molecular structure suggests good solubility in both lipids and water, which is beneficial for drug absorption and distribution throughout the body. Furthermore, the compound's stability under various physiological conditions enhances its suitability for clinical applications. Preclinical studies have demonstrated that this molecule can be effectively metabolized without generating toxic intermediates, indicating a favorable safety profile.

Current research is also exploring the potential of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and neuroinflammation. The thiazole derivative has been shown to scavenge free radicals and protect neuronal cells from damage. The butoxyphenyl group's ability to cross the blood-brain barrier further enhances its potential as a treatment for central nervous system disorders. These findings open new avenues for therapeutic intervention in neurodegenerative conditions.

The synthesis of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the synthetic route but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine (CAS No. 15850-32-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for drug development across multiple therapeutic areas. Ongoing research continues to uncover new mechanisms of action and applications for this molecule, reinforcing its importance in modern medicinal chemistry.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited